Cas no 1806887-76-2 (2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1806887-76-2
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4854189
• Update Time: 2025-06-08

2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-3(2-13)1-12-7(11)4(5)6(9)10/h1,6,13H,2H2,(H2,11,12)
• InChI Key： FZWUPERUBBQBBP-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C(F)F)N)CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol

Introduction to 2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1806887-76-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-Amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol, identified by its CAS number 1806887-76-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological applications. This compound belongs to the pyridine class, which is a cornerstone in drug discovery, with numerous examples of pyridine derivatives exhibiting diverse biological activities. The presence of multiple functional groups, including an amino group, a bromo substituent, a difluoromethyl moiety, and a hydroxymethyl group, makes this compound a valuable scaffold for further chemical manipulation and biological evaluation.

The amino group at the 2-position of the pyridine ring provides a nucleophilic site for further derivatization, enabling the formation of amides, ureas, or other nitrogen-containing heterocycles. This feature is particularly useful in medicinal chemistry, where such modifications can enhance binding affinity to biological targets. The bromo substituent at the 4-position introduces electrophilicity, making it susceptible to cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can be essential for achieving high selectivity and potency in drug candidates.

The difluoromethyl group at the 3-position is a key pharmacophore that has been extensively studied for its ability to improve metabolic stability, binding interactions with biological targets, and overall pharmacokinetic properties. Difluoromethyl groups are known to enhance lipophilicity and reduce susceptibility to enzymatic degradation, making them highly desirable in drug design. Additionally, the hydroxymethyl group at the 5-position offers another site for functionalization, allowing for the introduction of various pharmacophoric elements or for further derivatization into ethers or esters.

Recent advancements in synthetic methodologies have enabled more efficient access to complex pyridine derivatives like 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol. Transition-metal-catalyzed cross-coupling reactions have revolutionized the construction of heterocyclic compounds, providing chemists with powerful tools to tailor molecular structures with precision. For instance, palladium-catalyzed reactions have been employed to introduce aryl or vinyl groups at specific positions of the pyridine ring, expanding the library of possible derivatives.

In the realm of biological activity, compounds containing the pyridine scaffold have shown promise in various therapeutic areas. For example, pyridine derivatives have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of an amino group, a bromo substituent, and a difluoromethyl group in 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol suggests that it may exhibit inhibitory activity against certain kinases by modulating key binding pockets. Furthermore, the presence of a hydroxymethyl group provides an opportunity to explore its role in protein-protein interactions or as a linker in multivalent drug candidates.

Another emerging area where this compound is being explored is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel chemical entities with unique mechanisms of action. Pyridine derivatives have been reported to interfere with bacterial cell wall synthesis or metabolic pathways, making them attractive candidates for antimicrobial therapy. The structural features of 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol, particularly the difluoromethyl group, may contribute to its ability to disrupt bacterial processes by enhancing binding affinity or altering metabolic pathways.

Additionally, this compound has potential applications in materials science and agrochemicals. Pyridine-based compounds are widely used as ligands in coordination chemistry and as intermediates in organic synthesis. The unique combination of functional groups in 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol makes it a versatile building block for designing new materials with tailored properties. In agrochemicals, pyridine derivatives have been employed as herbicides or fungicides due to their ability to interact with biological targets in plants and fungi.

The synthesis of 2-amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol involves multi-step organic transformations that highlight modern synthetic strategies. For instance, starting from commercially available pyridine precursors, bromination can be performed using N-bromosuccinimide (NBS) under controlled conditions to introduce the bromo substituent at the desired position. Subsequent functionalization with a difluoromethyl group can be achieved through metal-halogen exchange followed by reaction with difluoroacetyl chloride or other difluoromethylating agents. Finally, introduction of the hydroxymethyl group can be accomplished via reduction of an ester or ketone precursor using appropriate reducing agents.

In conclusion,2-amino-4-bromo-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1806887-76-2) is a multifunctional compound with broad applications in chemical biology and medicinal chemistry. Its structural features make it an excellent candidate for further derivatization and exploration of biological activities. As synthetic methodologies continue to evolve, new opportunities will arise for utilizing this compound as a scaffold for developing novel therapeutic agents and materials with enhanced properties.